2-{[Di(prop-2-en-1-yl)carbamothioyl]sulfanyl}-2-methylpropanoic acid

• CAS No.: 548761-56-4
• Molecular Formula: C11H17NO2S2
• Molecular Weight: 259.4 g/mol
• IUPAC Name: 2-[bis(prop-2-enyl)carbamothioylsulfanyl]-2-methylpropanoic acid
• InChI: InChI=1S/C11H17NO2S2/c1-5-7-12(8-6-2)10(15)16-11(3,4)9(13)14/h5-6H,1-2,7-8H2,3-4H3,(H,13,14)
• InChI Key: YJIGLYXSGUKUCZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C(=O)O)SC(=S)N(CC=C)CC=C

Description

2-{[Di(prop-2-en-1-yl)carbamothioyl]sulfanyl}-2-methylpropanoic acid is a chemical compound known for its unique structural properties and potential applications in various fields. This compound contains a dithiocarbamate ester and a carboxylic acid group, which contribute to its reactivity and functionality.

Preparation Methods

The synthesis of 2-{[Di(prop-2-en-1-yl)carbamothioyl]sulfanyl}-2-methylpropanoic acid typically involves a multi-step process. One common method includes the in situ reaction of N,N-diisopropylamine, carbon disulfide, and sodium hydroxide to generate the dithiocarbamate intermediate. This intermediate is then reacted with sodium chloroacetate to form the final product . The reaction conditions often involve controlled temperatures and specific solvents to ensure high yield and purity.

Chemical Reactions Analysis

2-{[Di(prop-2-en-1-yl)carbamothioyl]sulfanyl}-2-methylpropanoic acid undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form sulfoxides or sulfones, depending on the oxidizing agent used.

Reduction: Reduction reactions can convert the dithiocarbamate group into thiol or other reduced forms.